Cas no 2639423-49-5 (8-(benzyloxy)carbonyl-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid)

• Product Name: 8-(benzyloxy)carbonyl-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid
• CAS No: 2639423-49-5
• MF: C₁₇H₁₆N₂O₅
• MW: 328.319344520569
• CID: 5651878
• PubChem ID: 165900890
• Update Time: 2025-06-14

8-(benzyloxy)carbonyl-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639423-49-5
• EN300-27783531
• 8-[(benzyloxy)carbonyl]-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid
• 8-(benzyloxy)carbonyl-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid

• Inchi： 1S/C17H16N2O5/c20-14-9-13(16(21)22)12-7-4-8-19(15(12)18-14)17(23)24-10-11-5-2-1-3-6-11/h1-3,5-6,9H,4,7-8,10H2,(H,18,20)(H,21,22)
• InChI Key： GHBWQXOXVPWORZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2=C(C(C(=O)O)=CC(N2)=O)CCC1)=O

Computed Properties

• Exact Mass: 328.10592162g/mol
• Monoisotopic Mass: 328.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 8-(benzyloxy)carbonyl-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid

Recent Advances in the Study of 8-(benzyloxy)carbonyl-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid (CAS: 2639423-49-5)

In recent years, the compound 8-(benzyloxy)carbonyl-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid (CAS: 2639423-49-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthyridine scaffold, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 8-(benzyloxy)carbonyl-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid involves a multi-step process that has been optimized in recent studies. Researchers have reported improved yields and purity through the use of novel catalytic systems and protective group strategies. The compound's structural features, including the benzyloxycarbonyl group and the tetrahydro-1,8-naphthyridine core, are critical for its biological activity. Recent crystallographic studies have provided detailed insights into its conformational flexibility and interaction with biological targets.

One of the most significant advancements in the study of this compound is its role as a potent inhibitor of specific enzymes involved in inflammatory and neurodegenerative pathways. In vitro and in vivo studies have demonstrated its ability to modulate key signaling molecules, such as kinases and proteases, with high selectivity. These findings suggest potential applications in the treatment of conditions like Alzheimer's disease, rheumatoid arthritis, and certain cancers. Furthermore, the compound's pharmacokinetic properties, including its stability and bioavailability, have been evaluated in preclinical models, showing favorable results for further development.

Recent collaborations between academic and industrial research groups have expanded the scope of investigations into 8-(benzyloxy)carbonyl-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its derivatives, revealing enhanced efficacy and reduced toxicity profiles. These derivatives are now being considered for advanced preclinical trials. Additionally, computational modeling has played a pivotal role in predicting the compound's interactions with novel targets, opening avenues for repurposing in other therapeutic areas.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as scale-up synthesis, formulation stability, and long-term safety profiles need to be addressed. However, the growing body of research underscores the potential of 8-(benzyloxy)carbonyl-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid as a valuable candidate for drug development. Future studies are expected to focus on optimizing its pharmacological properties and exploring combination therapies to maximize therapeutic outcomes.

In conclusion, the compound 8-(benzyloxy)carbonyl-2-hydroxy-5,6,7,8-tetrahydro-1,8-naphthyridine-4-carboxylic acid (CAS: 2639423-49-5) represents a promising area of research in chemical biology and pharmaceuticals. Its unique structural and functional attributes, coupled with recent advancements in synthesis and biological evaluation, position it as a potential lead compound for various therapeutic applications. Continued research and collaboration will be essential to fully realize its clinical potential.